Cas no 155062-48-9 (1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI))
155062-48-9 structure
Product Name:1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
CAS No:155062-48-9
MF:C4H3ClN2O2
MW:146.531819581985
CID:106828
PubChem ID:45081269
Update Time:2025-04-18
1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
- 1,2,4-Oxadiazole-3-carbonylchloride, 5-methyl-
- 5-methyl-1,2,4-oxadiazole-3-carbonyl chloride
- FT-0736951
- 1,2,4-Oxadiazole-3-carbonyl chloride,5-methyl-(9ci)
- 155062-48-9
- DTXSID80664482
-
- Inchi: 1S/C4H3ClN2O2/c1-2-6-4(3(5)8)7-9-2/h1H3
- InChI Key: JSJLXRLKTNXIBP-UHFFFAOYSA-N
- SMILES: ClC(C1=NOC(C)=N1)=O
Computed Properties
- Exact Mass: 145.98839
- Monoisotopic Mass: 145.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 55.99
1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI) Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
155062-48-9 (1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk